Cas no 1467-70-5 (a-Oxo-2-furanacetic Acid)

• Product name: a-Oxo-2-furanacetic Acid
• CAS No: 1467-70-5
• MF: C₆H₄O₄
• MW: 140.09356212616
• MDL: MFCD00042671
• CID: 41427
• PubChem ID: 57652589

a-Oxo-2-furanacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)-2-oxoacetic acid
• 2-Oxo-2-Furanacetic Acid
• α-Oxo-2-furanacetic acid
• (2-FURYL)GLYOXYLIC ACID
• ALPHA-OXO-2-FURANACETIC ACID
• α-Oxo-2-furanacetic
• NSC 59069
• FuroylforMic acid
• RARECHEM AL BO 1141
• 2-FURANGLYOXYLIC ACID
• 2-Furanyloxoacetic aid
• 2-Furanylglyoxylic aid
• a-Oxo-2-furanacetic acid
• LABOTEST-BB LT00847541
• 2-Furanyl(oxo)acetic acid
• SCHEMBL72637
• alpha-Oxofuran-2-acetic acid
• .ALPHA.-OXO-2-FURANACETIC ACID
• AKOS006221690
• EINECS 215-990-1
• BAA46770
• DTXSID70163454
• CS-W016471
• 2-Oxo-2-(2-furanyl)acetic acid
• 2-Furanacetic acid, alpha-oxo-
• 2-(furan-2-yl)-2-oxoaceticacid
• J-008259
• UNII-MQ4GX46XFF
• D77791
• J-519577
• A808548
• BDBM50102187
• alpha -Oxo-2-furanacetic acid
• BCP12669
• FT-0602630
• 2-Furaneglyoxylic Acid
• alpha-Oxo-2-furanacetic acid, >=97.0% (T)
• fur-2-ylglyoxylic acid
• +/--Oxo-2-furanacetic acid
• CHEMBL299446
• 2-(2-furyl)-2-oxoacetic acid
• 2-Furylglyoxylic acid
• 2-(2-furyl)-2-oxo-acetic acid
• MFCD00042671
• IXVPCJUAKDVYKX-UHFFFAOYSA-N
• AM20080355
• MQ4GX46XFF
• NS00024803
• NSC59069
• furan-2-ylglyoxylic acid
• Furan-2-yl-oxo-acetic acid
• NSC-59069
• 1467-70-5
• oxofuran-2-ylacetic acid
• STR04752
• furan-2-yl(oxo)acetic acid
• DTXCID6085945
• 215-990-1
• a-Oxo-2-furanacetic Acid

• MDL： MFCD00042671
• Inchi： InChI=1S/C6H4O4/c7-5(6(8)9)4-2-1-3-10-4/h1-3H,(H,8,9)
• InChI Key： IXVPCJUAKDVYKX-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)C(=O)C(=O)O

Computed Properties

• Exact Mass: 140.01100
• Monoisotopic Mass: 140.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 67.5A^2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 92-97 °C
• Boiling Point: 235.0±22.0 °C at 760 mmHg
• Flash Point: 95.9±22.3 °C
• Refractive Index: 1.524
• PSA: 67.51000
• LogP: 0.54690
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

a-Oxo-2-furanacetic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Hazard Level：8
• PackingGroup：III
• Risk Phrases：R34
• Safety Term：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：8
• Packing Group：III
• Packing Group：III

a-Oxo-2-furanacetic Acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%